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Compound of Interest

Compound Name: Homosalate

Cat. No.: B1673399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homosalate is an organic compound widely used as a UVB filter in sunscreens and other

personal care products to protect the skin from sun damage. Due to its widespread use and

potential for environmental release through recreational activities and wastewater,

understanding its ecotoxicological effects on aquatic organisms is crucial for environmental risk

assessment. This document provides detailed application notes and standardized protocols for

assessing the ecotoxicity of homosalate on the freshwater crustacean Daphnia magna, a key

indicator species in aquatic toxicology.

The protocols outlined below are based on internationally recognized guidelines, primarily

those from the Organisation for Economic Co-operation and Development (OECD), to ensure

data quality and comparability. These notes are intended to guide researchers in conducting

acute and chronic toxicity tests to determine the potential impact of homosalate on the

survival, mobility, and reproduction of Daphnia magna.

Physicochemical Properties of Homosalate
Understanding the physicochemical properties of homosalate is essential for designing and

interpreting ecotoxicity studies. Homosalate is characterized by its low water solubility and
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high lipophilicity, which influences its bioavailability and potential for bioaccumulation in aquatic

organisms.[1]

Property Value Source

Chemical Name
3,3,5-Trimethylcyclohexyl

salicylate
-

CAS Number 118-56-9 -

Molecular Formula C₁₆H₂₂O₃ -

Molecular Weight 262.34 g/mol [2]

Water Solubility 0.5 mg/L [2]

Log Kₒw (Octanol-Water

Partition Coefficient)
> 4 Inferred from lipophilicity[1]

Acute Ecotoxicity Testing Protocol: Daphnia magna
Immobilization Test (OECD 202)
This protocol describes an acute 48-hour static test to determine the concentration of

homosalate that causes immobilization in 50% of the exposed Daphnia magna population

(EC₅₀).

Principle
Young daphnids, aged less than 24 hours, are exposed to a range of homosalate
concentrations for 48 hours. The number of immobilized daphnids is recorded at 24 and 48

hours and compared to a control group to calculate the EC₅₀.

Materials and Methods
Test Organism:Daphnia magna neonates (< 24 hours old) from a healthy, laboratory-

maintained culture.

Test Substance: Homosalate (analytical grade).
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Test Medium: Reconstituted water (e.g., Elendt M7 medium) with a pH of 7.0-8.5 and

hardness of 140-250 mg/L as CaCO₃.

Test Vessels: Glass beakers of sufficient capacity (e.g., 100 mL).

Apparatus: pH meter, dissolved oxygen meter, temperature-controlled incubator or water

bath (20 ± 1°C), stereomicroscope.

Experimental Procedure
Preparation of Test Solutions: Due to the low water solubility of homosalate, a stock solution

should be prepared using a water-accommodated fraction (WAF) method or by using a

minimal amount of a suitable solvent (e.g., acetone, dimethyl sulfoxide) that is non-toxic to

daphnids at the concentration used. Prepare a geometric series of at least five test

concentrations and a control (and a solvent control if a solvent is used).

Test Setup: Add the prepared test solutions to the test vessels. Introduce at least 20

daphnids, divided into at least four replicates of five daphnids each, to each test

concentration and control.

Incubation: Incubate the test vessels for 48 hours at 20 ± 1°C under a 16:8 hour light:dark

photoperiod. Daphnids are not fed during the test.

Observations: At 24 and 48 hours, count the number of immobilized daphnids in each

replicate. Daphnids are considered immobilized if they are unable to swim within 15 seconds

after gentle agitation of the test vessel.

Data Analysis: Calculate the 48-hour EC₅₀ value and its 95% confidence limits using

appropriate statistical methods (e.g., probit analysis, logistic regression).

Acute Toxicity Data for Homosalate on Daphnia magna
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Endpoint Value Exposure Duration Source

EC₅₀ (Immobilization) > 30 µg/L 48 hours [3]

EC₅₀ (Immobilization)

2.66–3.67 mg L⁻¹ (for

Octocrylene, another

UV filter)

48 hours [4]

IC₅₀ (Freshwater

Plants)
1.46 mg L⁻¹ - [4]

Note: Specific experimental EC₅₀ values for homosalate on Daphnia magna are not

consistently reported in the literature. The available data suggests low acute toxicity in some

studies, while others classify it as acutely toxic to other aquatic organisms.

Chronic Ecotoxicity Testing Protocol: Daphnia
magna Reproduction Test (OECD 211)
This protocol describes a 21-day semi-static or flow-through test to determine the effects of

homosalate on the reproductive output of Daphnia magna. The primary endpoint is the No

Observed Effect Concentration (NOEC), the highest concentration at which no statistically

significant adverse effect on reproduction is observed.

Principle
Young female daphnids are exposed to a range of homosalate concentrations over a 21-day

period, encompassing several broods. The total number of living offspring produced per parent

animal is compared to a control group to determine the NOEC and the Lowest Observed Effect

Concentration (LOEC).

Materials and Methods
Test Organism:Daphnia magna neonates (< 24 hours old).

Test Substance: Homosalate (analytical grade).

Test Medium: Reconstituted water, as in the acute test.
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Food: A suitable food source, such as a suspension of green algae (e.g., Raphidocelis

subcapitata) and/or a yeast-cereal grass-trout food mixture, should be provided daily.

Test Vessels: Glass beakers of sufficient capacity to allow for individual housing of daphnids

(e.g., 100 mL).

Apparatus: As in the acute test.

Experimental Procedure
Preparation of Test Solutions: Prepare test solutions as described for the acute test. The test

medium should be renewed at least three times a week (semi-static method).

Test Setup: Individually place one daphnid in each test vessel containing the respective test

solution. Use at least 10 replicates for each test concentration and control.

Incubation and Feeding: Incubate the test vessels for 21 days under the same conditions as

the acute test. Provide a controlled amount of food daily to each daphnid.

Observations: Daily, record the survival of the parent daphnids and count and remove all

offspring.

Data Analysis: At the end of the 21-day period, calculate the total number of live offspring per

surviving parent animal for each concentration. Determine the NOEC and LOEC for

reproduction by comparing the treatment groups to the control using appropriate statistical

tests (e.g., Dunnett's test or Williams' test).

Chronic Toxicity Data for Homosalate on Daphnia magna
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Endpoint Value
Exposure
Duration

Effect Source

NOEC

(Reproduction)
Not available 21 days - -

LOEC

(Reproduction)
Not available 21 days - -

- 10 - 100 µg/L 21 days

Significant

reduction in body

length

[5]

Note: Specific chronic reproduction data (NOEC/LOEC) for homosalate on Daphnia magna is

limited in publicly available literature. The available information suggests potential sublethal

effects on growth.
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Caption: Workflow for acute and chronic ecotoxicity testing of homosalate on Daphnia magna.
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Caption: Hypothesized toxicity pathway of homosalate in Daphnia magna.

Conclusion
The provided protocols and data offer a framework for the standardized ecotoxicity assessment

of homosalate using Daphnia magna. While some experimental data is available, there are

notable gaps in the literature regarding the chronic reproductive toxicity of homosalate. The

lipophilic nature of homosalate suggests that bioaccumulation and long-term exposure

scenarios are of particular concern. Further research, following standardized guidelines, is

necessary to fully characterize the environmental risks posed by this widely used UV filter. The

potential for endocrine disruption and oxidative stress are key areas for future mechanistic

studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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